Cas no 175478-70-3 (Ervahanine A; 19,20-Dihydro)

• Product Name: Ervahanine A; 19,20-Dihydro
• CAS No: 175478-70-3
• MF: C₄₂H₅₂N₄O₄
• MW: 676.886691093445
• CID: 6774117
• Update Time: 2024-03-06

Ervahanine A; 19,20-Dihydro Chemical and Physical Properties

Names and Identifiers

• Ibogamine-18-carboxylic acid, 13-[(2S,5S,6S,8R,14S)-5-ethyl-2,3,4,5,6,7,8,9-octahydro-14-(methoxycarbonyl)-3-methyl-2,6-methano-1H-azecino[5,4-b]indol-8-yl]-, methyl ester
• Ervahanine A; 19,20-Dihydro

• Inchi： 1S/C42H52N4O4/c1-7-23(3)31-21-42(37-30(27-11-9-10-12-32(27)43-37)19-34(45(42)4)35(31)39(47)49-5)26-13-14-28-29-15-16-46-22-24-17-25(8-2)38(46)41(20-24,40(48)50-6)36(29)44-33(28)18-26/h9-14,18,23-25,31,34-35,38,43-44H,7-8,15-17,19-22H2,1-6H3
• InChI Key： MGPMYOLUYKMUER-UHFFFAOYSA-N
• SMILES： CCC(C1C(C(OC)=O)C2CC3C4C(=CC=CC=4)NC=3C(C3C=C4C(C5=C(N4)C4(C(OC)=O)CC6CC(C4N(C6)CC5)CC)=CC=3)(N2C)C1)C

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• pka: 16.87±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Macroline alkaloids Macroline alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Macroline alkaloids